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Compound of Interest

Compound Name: Racl inhibitor W56 tfa

Cat. No.: B15611000

Essential Safety and Handling Guide for Racl
Inhibitor W56 TFA

For researchers, scientists, and drug development professionals utilizing the Racl inhibitor
W56 TFA, a comprehensive understanding of safety protocols is paramount. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe handling of this potent research compound.

Chemical Identifier:

Compound: Racl Inhibitor W56 TFA

» Description: A peptide comprising residues 45-60 of Rac1, which selectively inhibits the
interaction of Racl with guanine nucleotide exchange factors TrioN, GEF-H1, and Tiam1.[1]
[2] The "TFA" designation indicates that the peptide is a salt of trifluoroacetic acid.

e Molecular Formula: C76H118F3N19025S[1]
e Molecular Weight: 1785.95 g/mol [1]
1. Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards associated with Rac1l inhibitor W56 TFA stem from both the peptide's
unknown biological activity and the corrosive nature of its trifluoroacetic acid (TFA) counter-ion.
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TFA is a strong acid that is harmful upon inhalation, causes severe skin burns, and can be
destructive to skin.[3][4] Given that the toxicological properties of the W56 peptide are not fully
characterized, it should be handled as a potentially hazardous substance.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification

Butyl caoutchouc (butyl
rubber), 20.5 mm thickness,
with a breakthrough time of

Hand Protection Chemical-resistant gloves >480 minutes is recommended
for handling TFA.[5] Always
check for leaks and

impermeability before use.

) Safety glasses with side Must be worn at all times when
Eye Protection _ _
shields or goggles handling the compound.

Recommended when there is
Face Protection Face shield a risk of splashing, especially

when handling stock solutions.

A standard lab coat should be

Skin and Body Protection Laboratory coat
worn and properly fastened.
Required when handling the
powdered form outside of a
fume hood or if aerosol or mist
Respiratory Protection NIOSH-approved respirator formation is possible. A

respirator with a B-P2 filter for
acidic gases and patrticles is

appropriate.[5]

2. Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to maintain the integrity of the
compound and ensure laboratory safety.
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Operational Workflow for Handling Rac1 Inhibitor W56 TFA:

Storage

Store Powder at -20°C or -80°C

Preparation

Don Appropriate PPE

\

Work in a Certified Chemical Fume Hood

\

Gather Materials (Spatula, Weigh Paper, Solvent)

Handlin
\ &

Carefully Weigh Powdered Compound

\4

Dissolve in Appropriate Solvent (e.g., H20, PBS)

\

Y

\

Vortex or Sonicate as Needed for Dissolution

Store Stock Solutions at -20°C or -80°C

Cleanup‘ '& Disposal

Decontaminate Work Surfaces

\

Dispose of Waste in Designated Hazardous Waste Containers

\

Remove and Dispose of Contaminated PPE
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Caption: Workflow for Safe Handling of Rac1 Inhibitor W56 TFA.

Storage Conditions:

Form Storage Temperature Duration
Powder -20°C 1 year
-80°C 2 years

In Solvent -20°C 1 month
-80°C 6 months

Note: Always store in a sealed container, away from moisture.

3. Accidental Exposure and Spill Response

Immediate and appropriate action is crucial in the event of accidental exposure or a spill.

Exposure Procedures:
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Exposure Route Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . . .
Remove contaminated clothing. Seek immediate

medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Move the individual to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Wash out mouth with
Ingestion water, provided the person is conscious. Seek

immediate medical attention.

Spill Cleanup:

For small spills of the powdered compound, carefully sweep up the material, avoiding dust
generation, and place it in a sealed container for disposal. For liquid spills, absorb with an inert
material (e.g., vermiculite, sand) and place in a sealed container for disposal. The spill area
should then be decontaminated. For large spills, evacuate the area and contact your
institution's environmental health and safety department.

4. Disposal Plan

All waste containing Rac1l inhibitor W56 TFA, including empty containers, contaminated PPE,
and unused compound, must be treated as hazardous waste.

e Solid Waste: Place in a clearly labeled, sealed container for hazardous chemical waste.

o Liquid Waste: Collect in a designated, sealed, and properly labeled hazardous waste
container. Do not mix with other waste streams unless compatible.
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o Disposal Route: All waste must be disposed of through your institution's hazardous waste
management program. Do not dispose of down the drain or in regular trash.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure
a safe laboratory environment when working with Racl inhibitor W56 TFA. Always consult
your institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) for
trifluoroacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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